Cerotic acid(d3)

• Molecular Formula: C26H52O2
• Molecular Weight: 399.7 g/mol
• InChI: InChI=1S/C26H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(27)28/h2-25H2,1H3,(H,27,28)/i1D3
• InChIKey: XMHIUKTWLZUKEX-FIBGUPNXSA-N

Cerotic Acid(d3): A Deuterated C26:0 Very Long-Chain Fatty Acid Internal Standard for Peroxisomal Disorder Diagnostics and Lipidomics Quantification

Cerotic acid(d3) (also known as hexacosanoic acid-d3, C26:0-d3, or 26,26,26-trideuteriohexacosanoic acid) is a stable isotope-labeled analog of cerotic acid (C26:0), a saturated very long-chain fatty acid (VLCFA) containing 26 carbon atoms [1]. This deuterated compound is classified within ChEBI as a deuterated fatty acid (CHEBI:75427) and a very long-chain fatty acid (CHEBI:27283) [2]. Cerotic acid(d3) is supplied as a solid with purity specifications of ≥98% and is intended exclusively for research use as an internal standard in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) applications .

• [1] ChEBI. Cerotic acid(d3) (CHEBI:178692). European Bioinformatics Institute. View Source
• [2] AMIGO Gene Ontology Consortium. Cerotic acid(d3) Ontology Report. CHEBI:178692. View Source

Why Cerotic Acid(d3) Cannot Be Replaced by Unlabeled C26:0 or Alternative Deuterated VLCFA Standards

Generic substitution fails because the isotopic labeling strategy in cerotic acid(d3)—specifically, three deuterium atoms at the terminal methyl position (26,26,26-d3)—produces a mass shift of +3 Da relative to the endogenous C26:0 analyte [1]. This mass differential is essential for stable isotope dilution mass spectrometry, enabling the internal standard to co-elute with the target analyte while being unambiguously distinguished by the mass spectrometer. Unlabeled cerotic acid (C26:0) cannot serve this function, as it would be indistinguishable from endogenous C26:0 present in biological samples [2]. Furthermore, using alternative deuterated VLCFA internal standards with different carbon chain lengths (e.g., d3-C22:0 or d3-C24:0) introduces differential extraction recovery and ionization efficiency relative to the C26:0 analyte, compromising quantification accuracy [3].

• [1] RGD Ontology Report. Cerotic acid(d3) Annotation Data. CHEBI:178692. View Source
• [2] Restek Corporation. Choosing an Internal Standard for GC-MS and LC-MS. Technical Note, 2015. View Source
• [3] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia, 2002, 55(Suppl 1): S107-S113. View Source

Quantitative Evidence Guide: Cerotic Acid(d3) Differentiation from Alternative VLCFA Internal Standards and Unlabeled C26:0

Diagnostic Sensitivity: C26:0-d3 Enables Superior Detection of Peroxisomal Disorders via C26:0-LPC Measurement

Cerotic acid(d3) serves as the internal standard foundation for quantifying C26:0-lysophosphatidylcholine (C26:0-LPC), a biomarker that demonstrates superior diagnostic performance compared to traditional VLCFA analysis (C26:0 concentration and C26:0/C22:0 ratio). In a direct head-to-head diagnostic comparison study, C26:0-LPC analysis correctly identified all ALD male patients (26/26), all ALD female carriers (19/19), and all Zellweger spectrum disorder patients (35/35), achieving 100% diagnostic sensitivity across all patient groups [1]. In contrast, traditional C26:0 concentration measurements missed 1/26 ALD males (96.2% sensitivity), 1/19 ALD females (94.7% sensitivity), and 3/35 ZSD patients (91.4% sensitivity) [1]. The C26:0/C22:0 ratio similarly failed to identify 1/19 ALD females (94.7% sensitivity) and 2/35 ZSD patients (94.3% sensitivity) [1].

Evidence Dimension	Diagnostic sensitivity for peroxisomal disorder detection
Target Compound Data	C26:0-LPC analysis (quantified using C26:0-d3 internal standard): 26/26 ALD males (100%), 19/19 ALD females (100%), 35/35 ZSD patients (100%)
Comparator Or Baseline	Traditional C26:0 VLCFA analysis: 25/26 ALD males (96.2%), 18/19 ALD females (94.7%), 32/35 ZSD patients (91.4%); C26:0/C22:0 ratio: 26/26 ALD males (100%), 18/19 ALD females (94.7%), 33/35 ZSD patients (94.3%)
Quantified Difference	C26:0-LPC analysis detected 3 additional ZSD cases and 1 additional ALD female case that were missed by C26:0 concentration measurement; 2 ZSD cases and 1 ALD female case missed by C26:0/C22:0 ratio analysis
Conditions	Plasma samples from 67 controls, 26 ALD males, 19 ALD females, and 35 Zellweger spectrum disorder patients; LC-MS/MS analysis

Why This Matters

For clinical laboratories and diagnostic service providers, selecting cerotic acid(d3) as the internal standard for C26:0-LPC quantification translates directly to reduced false-negative rates in peroxisomal disorder screening compared to traditional VLCFA analytical approaches.

• [1] Jaspers YRJ, Ferdinandusse S, Dijkstra IME, et al. Comparison of the Diagnostic Performance of C26:0-Lysophosphatidylcholine and Very Long-Chain Fatty Acids Analysis for Peroxisomal Disorders. Front Cell Dev Biol. 2020;8:690. View Source

Analytical Workflow Efficiency: Deuterated C26:0 Internal Standard Reduces Total Analysis Time by ≥75% Versus Traditional GC Methods

The use of cerotic acid(d3) as a deuterated internal standard in electrospray ionization mass spectrometry (ESI-MS) enables quantification of VLCFAs, including C26:0, in less than 4 hours total workflow time, comprising 2 hours of hydrolysis and 4 minutes of actual MS quantification [1]. This represents a substantial reduction compared to traditional gas chromatography (GC) methods for VLCFA determination, which require 1-2 days for sample preparation alone [1]. The ESI-MS method using deuterated internal standards was validated against established GC methods using 60 plasma samples from controls and X-ALD/Zellweger syndrome patients, demonstrating good agreement for C26:0 concentrations in both plasma and fibroblasts [1].

Evidence Dimension	Total analysis time (sample preparation + quantification)
Target Compound Data	ESI-MS method using cerotic acid(d3) internal standard: <4 hours total (2 h hydrolysis + 4 min quantification)
Comparator Or Baseline	Traditional GC and GC-MS methods for VLCFA determination: 1-2 days for sample preparation alone
Quantified Difference	Minimum 75% reduction in total workflow time; >20-fold faster than traditional GC sample preparation
Conditions	Human plasma and fibroblast samples; method validated on 60 samples from controls, X-ALD patients, and Zellweger syndrome patients

Why This Matters

For high-throughput clinical laboratories and contract research organizations, the reduced analysis time enabled by deuterated C26:0 internal standards translates to higher daily sample throughput capacity and faster turnaround times for diagnostic results without compromising data quality.

• [1] Valianpour F, Selhorst JJ, van Lint LE, van Gennip AH, Wanders RJ, Kemp S. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry. Mol Genet Metab. 2003;79(3):189-196. View Source

Isotopic Purity and Mass Differential: D3-Labeled Cerotic Acid Provides ≥3 Da Mass Shift Required for Reliable Quantification

Cerotic acid(d3) incorporates three deuterium atoms at the terminal methyl position (26,26,26-d3), producing a mass differential of +3 Da relative to unlabeled C26:0 (molecular weight: 396.69 Da for unlabeled vs. 399.71 Da for the d3-labeled compound) . This mass shift meets and exceeds the minimum requirement for deuterated internal standards in quantitative mass spectrometry, which stipulates that deuterated compounds should have a mass difference of ≥3 Da to avoid isotopic peak overlap with the natural abundance M+1 and M+2 isotopic envelope of the endogenous analyte [1]. The product is supplied with purity specifications of ≥98% , ensuring that isotopic dilution calculations are not confounded by unlabeled C26:0 contamination in the internal standard stock.

Evidence Dimension	Mass differential from endogenous analyte and isotopic purity
Target Compound Data	Cerotic acid(d3): +3 Da mass shift (MW 399.71 Da); purity ≥98%
Comparator Or Baseline	Minimum requirement for deuterated internal standards: ≥3 Da mass shift; single-deuterium (d1) or dideuterium (d2) labeled compounds: ≤2 Da mass shift (risk of isotopic overlap with endogenous M+1/M+2 peaks)
Quantified Difference	Cerotic acid(d3) achieves the minimum required 3 Da mass differential, whereas d1-labeled (1 Da) or d2-labeled (2 Da) C26:0 analogs would fall below the recommended threshold for reliable quantification in complex biological matrices
Conditions	LC-MS/MS and GC-MS analysis in biological matrices where endogenous C26:0 natural abundance isotopic peaks may interfere

Why This Matters

For analytical chemists and method developers, selecting cerotic acid(d3) with its 3 Da mass shift and ≥98% purity ensures compliance with established internal standard selection criteria, reducing the risk of quantification errors that could arise from using d1 or d2 analogs with insufficient mass separation.

• [1] Antpedia. Selection Guidelines for Stable Isotope Internal Standards (干货丨稳定同位素内标物的选择). Technical Review, 2021. View Source

Position-Specific Deuteration: Terminal Methyl d3-Labeling Minimizes Deuterium-Hydrogen Exchange in Biological Matrices

Cerotic acid(d3) bears its three deuterium atoms specifically at the terminal omega-methyl position (C26) of the fatty acid chain, as confirmed by the exact synonym 26,26,26-trideuteriohexacosanoic acid [1]. Position-specific deuteration at the chemically inert terminal methyl group minimizes the risk of deuterium-hydrogen back-exchange under physiological conditions or during sample preparation steps, a known limitation of deuterated compounds labeled at exchangeable positions such as alpha to carbonyl groups or on heteroatoms [2]. This contrasts with alternative deuteration strategies where deuterium atoms are placed on more exchange-labile positions, potentially compromising quantitative accuracy over extended sample storage or processing workflows.

Evidence Dimension	Deuterium labeling position stability in biological matrices
Target Compound Data	Cerotic acid(d3): 3 deuterium atoms at terminal C26 methyl position (non-exchangeable carbon-bound deuterium)
Comparator Or Baseline	Deuterated compounds labeled at alpha-carbonyl positions or on heteroatoms (O-D, N-D): subject to H/D back-exchange in aqueous biological media; unlabeled cerotic acid: no mass differential for MS discrimination
Quantified Difference	Position-specific terminal methyl deuteration eliminates exchange-related signal drift that can occur with alpha-deuterated analogs; this is a qualitative advantage in method robustness rather than a directly quantified parameter
Conditions	Aqueous biological sample preparation, extended storage, and LC-MS analysis where H/D exchange can alter effective internal standard concentration

Why This Matters

For bioanalytical laboratories performing large-scale studies with extended sample storage or multi-step preparation protocols, the terminal deuteration position of cerotic acid(d3) provides enhanced method robustness and quantitative reproducibility compared to deuterated VLCFA analogs labeled at potentially exchangeable positions.

• [1] ZFIN Ontology Database. Cerotic acid(d3) Term Entry. CHEBI:178692. View Source
• [2] ResolveMass Laboratories. How to use deuterated internal standards in LC-MS: Deuterium placement is critical. Technical Educational Content, 2025. View Source

Analytical Method Validation: Deuterated C26:0 Internal Standard Achieves Correlation Coefficient r≥0.996 Across Clinical Concentration Range

In a validated GC-MS/SIM method employing deuterated internal standards including d3-C26:0 for peroxisomal disorder diagnosis, calibration curves demonstrated excellent linearity with correlation coefficients (r) ranging from 0.996 to 0.999 for the target VLCFA compounds [1]. This method, which incorporates d3-C26:0 alongside d3-C22:0 and d3-C24:0 as internal standards, successfully differentiated X-linked ALD patients from normal subjects based on significantly elevated C24:0/C22:0 and C26:0/C22:0 ratios in patient plasma [1].

Evidence Dimension	Calibration curve linearity (correlation coefficient)
Target Compound Data	Method using d3-C26:0 internal standard: r = 0.996 to 0.999 for VLCFA target compounds
Comparator Or Baseline	Typical regulatory acceptance criteria for bioanalytical method validation: r ≥ 0.990 for linearity
Quantified Difference	Method performance exceeds standard acceptance criteria for linearity, with correlation coefficients up to 0.999
Conditions	Human plasma (250 μL); tert-butyldimethylsilyl (TBDMS) derivatization; GC-MS/SIM analysis

Why This Matters

For laboratories validating clinical diagnostic assays, the demonstrated linearity of this method incorporating d3-C26:0 provides documented evidence that cerotic acid(d3) can support analytically robust quantification suitable for regulatory-compliant diagnostic workflows.

• [1] Yoon HR. Simultaneous Determination of C22-C26 Very Long-Chain Fatty Acids Following tert-Butyldimethylsilyl Derivatization by Stable Isotope GC-MS for the Screening of Adrenoleukodystrophy. Biomol Ther. 2007;15(4):266-272. View Source

Procurement Specification: Cerotic Acid(d3) Supplied at ≥98% Purity with Molecular Formula C26H49D3O2

Cerotic acid(d3) is commercially available from multiple suppliers with documented purity specifications of ≥98% . The compound has a defined molecular formula of C26H49D3O2 and a molecular weight of 398.70-399.71 Da (variation due to rounding differences among suppliers) . The product is supplied as a solid requiring freezer storage conditions (-20°C) to maintain stability . This level of documented purity and standardized specification supports reproducible method development across laboratories and facilitates procurement decision-making based on verifiable quality metrics.

Evidence Dimension	Commercial product purity and specification standardization
Target Compound Data	Cerotic acid(d3): purity ≥98% (multiple supplier specifications); MW 398.70-399.71 Da; solid form; -20°C storage
Comparator Or Baseline	Unlabeled cerotic acid (C26:0): purity typically ≥98-99%; similar storage requirements; no isotopic enrichment specification needed
Quantified Difference	Comparable purity specifications between labeled and unlabeled forms, but deuterated product requires additional quality metrics including isotopic enrichment (typically ≥98-99% atom% D)
Conditions	Commercial supplier specifications as documented in product datasheets and certificates of analysis

Why This Matters

For procurement specialists and laboratory managers, the availability of cerotic acid(d3) with documented purity ≥98% from multiple suppliers ensures supply chain resilience and consistent analytical performance, reducing method re-validation requirements when changing vendors.

Optimal Application Scenarios for Cerotic Acid(d3) in Clinical Diagnostics and Lipidomics Research

Newborn Screening and Diagnostic Confirmation of X-Linked Adrenoleukodystrophy (X-ALD) and Peroxisomal Disorders

Cerotic acid(d3) is optimally deployed as the internal standard for quantifying C26:0-lysophosphatidylcholine (C26:0-LPC) in dried blood spots (DBS) or plasma for peroxisomal disorder diagnosis. Evidence demonstrates that C26:0-LPC analysis using deuterated C26:0 internal standards achieves 100% diagnostic sensitivity for ALD males, ALD female carriers, and Zellweger spectrum disorder patients, outperforming traditional VLCFA analysis which misses 3.8-8.6% of cases [1]. This application is particularly suited for newborn screening programs requiring high-throughput, low false-negative rate methodologies.

High-Throughput Clinical Biochemistry for VLCFA Quantification in Peroxisomal Disorder Workups

Cerotic acid(d3) should be prioritized in clinical biochemistry laboratories seeking to replace time-consuming traditional GC methods with efficient ESI-MS protocols. Using deuterated C26:0 internal standards, total VLCFA analysis time is reduced to <4 hours compared to 1-2 days for conventional GC sample preparation, while maintaining good agreement with established methods for C26:0 concentration determination in plasma and fibroblasts [2]. This enables same-day diagnostic reporting and increased daily sample capacity.

Targeted Lipidomics Studies Requiring Absolute Quantification of Very Long-Chain Fatty Acids

For lipidomics researchers conducting absolute quantification of VLCFA profiles (C22:0, C24:0, C26:0) in biological samples, cerotic acid(d3) provides the +3 Da mass differential necessary for reliable stable isotope dilution analysis. Method validation data confirms that deuterated C26:0 internal standards support calibration curves with correlation coefficients of 0.996-0.999 in GC-MS/SIM analysis, enabling precise quantification across clinically relevant concentration ranges [3]. The terminal deuteration position further minimizes H/D exchange artifacts during sample preparation [4].

Method Development and Validation for Peroxisomal Beta-Oxidation Activity Assays

Cerotic acid(d3) is applicable as a stable isotope-labeled tracer or internal standard in assays measuring peroxisomal beta-oxidation activity. The ESI-MS method using deuterated C26:0 internal standards has been validated for quantifying VLCFA levels in both plasma and cultured fibroblasts from X-ALD patients, demonstrating its utility in functional assays that assess enzymatic defects in peroxisomal fatty acid metabolism [2]. This application supports both diagnostic confirmation and research into peroxisomal biogenesis disorders.

• [1] Jaspers YRJ, Ferdinandusse S, Dijkstra IME, et al. Comparison of the Diagnostic Performance of C26:0-Lysophosphatidylcholine and Very Long-Chain Fatty Acids Analysis for Peroxisomal Disorders. Front Cell Dev Biol. 2020;8:690. View Source
• [2] Valianpour F, Selhorst JJ, van Lint LE, van Gennip AH, Wanders RJ, Kemp S. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry. Mol Genet Metab. 2003;79(3):189-196. View Source
• [3] Yoon HR. Simultaneous Determination of C22-C26 Very Long-Chain Fatty Acids Following tert-Butyldimethylsilyl Derivatization by Stable Isotope GC-MS for the Screening of Adrenoleukodystrophy. Biomol Ther. 2007;15(4):266-272. View Source
• [4] ZFIN Ontology Database. Cerotic acid(d3) Term Entry (26,26,26-trideuteriohexacosanoic acid). CHEBI:178692. View Source